Cas no 1261835-91-9 (2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone
• CAS No: 1261835-91-9
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 4984689
• Update Time: 2025-10-30

2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H10ClF3O2/c1-6(12)10(16)8-4-3-7(17-2)5-9(8)11(13,14)15/h3-6H,1-2H3
• InChI Key： IVQSJAVEOAEJMD-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1C(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone

Comprehensive Overview of 2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261835-91-9)

2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261835-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a propiophenone backbone substituted with a chloro group, a methoxy group, and a trifluoromethyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its applications in drug discovery and material science, aligning with the growing demand for high-performance chemical building blocks.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—key traits for bioactive molecules. This aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve drug efficacy. Additionally, the methoxy substituent contributes to electronic modulation, which is critical in designing target-specific molecules. These attributes make 2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone a subject of interest for researchers investigating kinase inhibitors or GPCR modulators, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the compound's chloro group offers a reactive handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly valued in combinatorial chemistry and high-throughput screening, where rapid iteration of molecular structures is essential. Recent publications have highlighted its potential in catalyzed cross-coupling reactions, a hot topic in organic synthesis forums. Such reactions are pivotal for constructing complex architectures, answering frequent search queries like "efficient trifluoromethylation methods" or "advanced propiophenone derivatives."

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional intermediates, 2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone is designed with green chemistry principles in mind, minimizing hazardous byproducts. This resonates with the increasing focus on sustainable synthesis—a frequently searched term among chemists aiming to reduce their carbon footprint. Its stability under standard storage conditions further enhances its practicality for industrial-scale applications.

In summary, 2-Chloro-4'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261835-91-9) represents a cutting-edge solution for modern chemical challenges. Its multifunctional design addresses both scientific and industrial needs, from drug development to sustainable manufacturing. As research continues to uncover new applications, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.